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Compound of Interest

Compound Name:
5-Chloro-2-methoxy-4-

methylbenzenesulfonamide

CAS No.: 199590-75-5

Cat. No.: B168620

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist
This guide provides a comprehensive overview of the chemical properties, synthesis, and

potential applications of 5-Chloro-2-methoxy-4-methylbenzenesulfonamide. Designed for

professionals in the fields of chemical research and drug development, this document

synthesizes available data to offer both foundational knowledge and practical insights into this

versatile sulfonamide compound.

Introduction: The Sulfonamide Moiety in Modern
Research
The sulfonamide functional group is a cornerstone in medicinal chemistry, renowned for its

presence in a wide array of therapeutic agents with diverse biological activities. 5-Chloro-2-
methoxy-4-methylbenzenesulfonamide (CAS No. 199590-75-5) is a member of this

important class of compounds, featuring a substituted benzene ring that imparts specific
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chemical characteristics and potential for further functionalization. Its structure suggests utility

as a scaffold in the synthesis of more complex molecules, particularly in the exploration of new

antimicrobial and anticancer agents.[1] This guide will delve into the known attributes of this

compound, providing a critical resource for its application in research and development.

Core Chemical and Physical Properties
A precise understanding of a compound's physical and chemical properties is fundamental to

its application in experimental settings. The following tables summarize the key identifiers and

computed properties for 5-Chloro-2-methoxy-4-methylbenzenesulfonamide.

Table 1: Chemical Identifiers[1][2]

Identifier Value

CAS Number 199590-75-5

IUPAC Name
5-chloro-2-methoxy-4-

methylbenzenesulfonamide

Molecular Formula C₈H₁₀ClNO₃S

Molecular Weight 235.69 g/mol

Canonical SMILES CC1=CC(=C(C=C1Cl)S(=O)(=O)N)OC

InChI Key VQHIRMCXZNAVRG-UHFFFAOYSA-N

Table 2: Computed Physicochemical Properties
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Property Value Source

Molecular Weight 235.69 g/mol Smolecule[1]

XLogP3 2.1 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
4 PubChem

Rotatable Bond Count 2 PubChem

Exact Mass 235.00934 g/mol PubChem

Topological Polar Surface Area 68.4 Å² PubChem

Heavy Atom Count 14 PubChem

Synthesis and Reactivity
The synthesis of 5-Chloro-2-methoxy-4-methylbenzenesulfonamide typically proceeds

through the formation of a key intermediate, 5-chloro-2-methoxy-4-methylbenzenesulfonyl

chloride, followed by amination. While a specific, detailed protocol for the direct synthesis of the

title compound is not widely published, a general and reliable methodology can be inferred

from established procedures for analogous sulfonamides.

Proposed Synthetic Pathway
The synthesis can be envisioned as a two-step process starting from 4-chloro-2-methylanisole.

4-chloro-2-methylanisole 5-chloro-2-methoxy-4-methyl
benzenesulfonyl chloride

Chlorosulfonation
(ClSO3H) 5-Chloro-2-methoxy-4-methyl

benzenesulfonamide

Amination
(NH3 or NH4OH)

Click to download full resolution via product page

Caption: Proposed synthesis of 5-Chloro-2-methoxy-4-methylbenzenesulfonamide.

Experimental Protocol (Proposed)
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It is crucial to note that the following protocol is a proposed methodology based on established

chemical principles for sulfonamide synthesis and has not been experimentally validated from

the available literature for this specific compound. Appropriate safety precautions should be

taken, and the reaction should be performed by a qualified chemist.

Step 1: Synthesis of 5-Chloro-2-methoxy-4-methylbenzenesulfonyl chloride

Reaction Setup: In a fume hood, equip a three-necked round-bottom flask with a dropping

funnel, a magnetic stirrer, and a gas outlet connected to a trap for acidic gases (e.g., a

sodium hydroxide solution).

Reagent Addition: To the flask, add 4-chloro-2-methylanisole (1 equivalent). Cool the flask in

an ice-water bath to 0-5 °C.

Chlorosulfonation: Slowly add chlorosulfonic acid (3-4 equivalents) dropwise via the dropping

funnel, maintaining the internal temperature below 10 °C.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for 2-4 hours. The progress of the reaction should be monitored

by Thin Layer Chromatography (TLC).

Work-up: Carefully pour the reaction mixture onto crushed ice with vigorous stirring. The

crude 5-chloro-2-methoxy-4-methylbenzenesulfonyl chloride will precipitate as a solid.

Isolation and Purification: Collect the solid by vacuum filtration, wash with cold water until the

filtrate is neutral, and dry under vacuum. The crude product can be used directly in the next

step or purified by recrystallization from a suitable solvent (e.g., hexane or a

hexane/dichloromethane mixture).

Step 2: Synthesis of 5-Chloro-2-methoxy-4-methylbenzenesulfonamide

Reaction Setup: In a fume hood, dissolve the crude 5-chloro-2-methoxy-4-

methylbenzenesulfonyl chloride (1 equivalent) in a suitable organic solvent such as acetone

or tetrahydrofuran in a round-bottom flask equipped with a magnetic stirrer.

Amination: Cool the solution in an ice-water bath and add concentrated aqueous ammonia

(ammonium hydroxide, excess) dropwise.
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Reaction Progression: Stir the reaction mixture at room temperature for 12-24 hours. Monitor

the reaction by TLC.

Work-up: Remove the organic solvent under reduced pressure. The remaining aqueous

solution will contain the product.

Isolation and Purification: The solid product can be isolated by filtration. If the product does

not precipitate, the aqueous solution can be acidified with dilute HCl to precipitate the

sulfonamide. The crude product is then collected by filtration, washed with cold water, and

dried. Further purification can be achieved by recrystallization from an appropriate solvent

system (e.g., ethanol/water).

Key Reactivity Insights
The chemical behavior of 5-Chloro-2-methoxy-4-methylbenzenesulfonamide is

characteristic of aromatic sulfonamides.

Nucleophilic Substitution at the Sulfonamide Nitrogen: The hydrogen atoms on the

sulfonamide nitrogen are acidic and can be deprotonated by a base, allowing for nucleophilic

substitution to introduce various substituents. This is a common strategy for creating libraries

of related compounds for structure-activity relationship (SAR) studies.[1]

Acylation of the Amine Group: The sulfonamide nitrogen can be acylated to form more

complex derivatives, which can modulate the compound's biological activity and

physicochemical properties.[1]

Electrophilic Aromatic Substitution: The benzene ring, while deactivated by the sulfonyl

group, can still undergo electrophilic aromatic substitution reactions under forcing conditions.

The directing effects of the chloro, methoxy, and methyl groups will influence the position of

substitution.

Dehalogenation: The chloro group on the aromatic ring can be replaced by other

nucleophiles under specific reaction conditions, such as those used in palladium-catalyzed

cross-coupling reactions.[1]

Spectral Characterization (Predicted)
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While experimental spectral data for 5-Chloro-2-methoxy-4-methylbenzenesulfonamide is

not readily available in the reviewed literature, we can predict the expected spectral features

based on its structure and data from analogous compounds.

Table 3: Predicted Spectral Data

Technique Predicted Peaks/Signals

¹H NMR

- Aromatic protons (2H) as singlets or doublets

in the range of 7.0-8.0 ppm.- Methoxy group

protons (3H) as a singlet around 3.8-4.0 ppm.-

Methyl group protons (3H) as a singlet around

2.2-2.5 ppm.- Sulfonamide protons (2H) as a

broad singlet, the chemical shift of which will be

solvent-dependent.

¹³C NMR

- Aromatic carbons in the range of 110-160

ppm.- Methoxy carbon around 55-60 ppm.-

Methyl carbon around 15-20 ppm.

IR Spectroscopy

- N-H stretching of the sulfonamide group at

approximately 3300-3400 cm⁻¹ (asymmetric)

and 3200-3300 cm⁻¹ (symmetric).- S=O

stretching vibrations (asymmetric and

symmetric) in the regions of 1300-1350 cm⁻¹

and 1150-1180 cm⁻¹, respectively.- C-O

stretching of the methoxy group around 1250

cm⁻¹.- Aromatic C-H and C=C stretching

vibrations.

Mass Spectrometry

- A molecular ion peak (M⁺) corresponding to

the molecular weight of 235.69 g/mol .- Isotopic

peaks due to the presence of chlorine (³⁵Cl and

³⁷Cl) and sulfur (³²S and ³⁴S).- Characteristic

fragmentation patterns involving the loss of SO₂,

NH₂, and other fragments.
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Potential Applications in Research and
Development
The structural motifs within 5-Chloro-2-methoxy-4-methylbenzenesulfonamide suggest its

potential utility in several areas of drug discovery and development.

Antimicrobial and Anticancer Research
Sulfonamides are a well-established class of antimicrobial agents. The specific substitution

pattern of this compound makes it an interesting candidate for screening against various

bacterial and fungal strains. Furthermore, related sulfonamide derivatives have demonstrated

cytotoxic effects against cancer cell lines.[1] It is hypothesized that the mechanism of action

could involve the inhibition of key enzymes essential for pathogen or cancer cell survival.[1]

Pharmaceutical Intermediate
Due to its reactive sulfonamide group and the potential for further functionalization of the

aromatic ring, 5-Chloro-2-methoxy-4-methylbenzenesulfonamide can serve as a valuable

building block in the synthesis of more complex pharmaceutical agents.[1] Its defined

stereochemistry and substitution pattern provide a solid starting point for the development of

targeted therapeutics.

Safety and Handling
As a research chemical, 5-Chloro-2-methoxy-4-methylbenzenesulfonamide should be

handled with appropriate care in a laboratory setting. The following information is derived from

available safety data sheets.

Hazard Identification:

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Recommended Handling Precautions:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b168620/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-chloro-2-methoxy-4-methylbenzenesulfonamide
https://www.smolecule.com/products/s1541065
https://www.smolecule.com/products/s1541065
https://www.benchchem.com/product/b168620/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-chloro-2-methoxy-4-methylbenzenesulfonamide
https://www.smolecule.com/products/s1541065
https://www.benchchem.com/product/b168620/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-chloro-2-methoxy-4-methylbenzenesulfonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator with a

particulate filter.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the laboratory.

First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if symptoms persist.

After Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated

clothing. Seek medical attention if irritation develops or persists.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting

lower and upper eyelids occasionally. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Conclusion
5-Chloro-2-methoxy-4-methylbenzenesulfonamide is a chemical compound with significant

potential for application in medicinal chemistry and organic synthesis. While detailed

experimental data, particularly spectroscopic characterization, is not extensively available in the

public domain, its structural similarity to well-studied sulfonamides allows for informed

predictions of its properties and reactivity. This guide provides a foundational understanding of

this compound, intended to support and guide future research and development endeavors. As

with any research chemical, a thorough literature search for the most current information and

adherence to strict safety protocols are paramount.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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